Cas no 2137560-15-5 (4-bromo-1-(oxetan-3-yl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(oxetan-3-yl)-1H-pyrazol-3-amine
• CAS No: 2137560-15-5
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• CID: 6289091
• PubChem ID: 165795378
• Update Time: 2025-05-22

4-bromo-1-(oxetan-3-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(oxetan-3-yl)-1H-pyrazol-3-amine
• 2137560-15-5
• EN300-783402

• Inchi： 1S/C6H8BrN3O/c7-5-1-10(9-6(5)8)4-2-11-3-4/h1,4H,2-3H2,(H2,8,9)
• InChI Key： LGOIHRDIFDZPIY-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)C1COC1

Computed Properties

• Exact Mass: 216.98507g/mol
• Monoisotopic Mass: 216.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-bromo-1-(oxetan-3-yl)-1H-pyrazol-3-amine

4-Bromo-1-(Oxetan-3-Yl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound 4-bromo-1-(oxetan-3-yl)-1H-pyrazol-3-amine, identified by the CAS number CAS No. 2137560-15-5, is a significant molecule in the field of organic chemistry, particularly within heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. Recent advancements in synthetic methodologies and computational modeling have further highlighted its versatility and importance in contemporary chemical research.

The molecular structure of 4-bromo-1-(oxetan-3-yl)-1H-pyrazol-3-amine comprises a pyrazole ring, a bromine substituent, and an oxetane moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and reactivity in various chemical transformations. The bromine atom at the 4-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. The oxetane group, a four-membered cyclic ether, adds unique steric and electronic characteristics to the compound, making it an intriguing subject for further study.

Recent studies have explored the synthesis of 4-bromo derivatives as key intermediates in the construction of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the development of novel kinase inhibitors and GPCR modulators. The integration of computational chemistry techniques, such as density functional theory (DFT) calculations, has provided deeper insights into the electronic structure and reactivity of this compound. These findings underscore its potential role in drug design and optimization processes.

In terms of applications, 4-bromo compounds like this one are often employed in Suzuki-Miyaura couplings and other cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures with high precision. Moreover, the presence of the oxetane group introduces additional functional diversity, enabling this compound to serve as a versatile building block in organic synthesis.

The latest research also highlights the importance of understanding the stereochemical properties of oxetane-containing compounds. Studies have demonstrated that the conformational flexibility of oxetane can significantly impact the biological activity of molecules derived from it. This has led to increased interest in exploring stereoselective synthesis routes for compounds like 4-bromo derivatives.

In conclusion, 4-bromo-1-(oxetan-3-yl)-1H-pyrazol-3-amine, with its unique structural features and diverse applications, remains a focal point in modern chemical research. Its role as an intermediate in drug discovery and its potential for generating bioactive molecules make it an essential compound to follow in future studies.